Hydrazinecarboxylic acid, 2-(2-methoxy-2-oxoethyl)-, 1,1-dimethylethyl ester

• CAS RN: 130518-09-1
• Molecular Formula: C8H16N2O4
• Molecular Weight: 204.22 g/mol
• IUPAC Name: methyl 2-[2-[(2-methylpropan-2-yl)oxycarbonyl]hydrazinyl]acetate
• InChI: InChI=1S/C8H16N2O4/c1-8(2,3)14-7(12)10-9-5-6(11)13-4/h9H,5H2,1-4H3,(H,10,12)
• InChI Key: RMSQWTQLAUEIDC-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)NNCC(=O)OC
• synonyms: Hydrazinecarboxylic acid, 2-(2-methoxy-2-oxoethyl)-, 1,1-dimethylethyl ester

Description

Hydrazinecarboxylic acid, 2-(2-methoxy-2-oxoethyl)-, 1,1-dimethylethyl ester, also known as DMHCA, is a chemical compound that has been gaining attention in the scientific research community due to its potential applications in various fields. DMHCA is a derivative of hydrazinecarboxylic acid and is commonly used as a reagent in organic synthesis.

Mechanism of Action

The mechanism of action of Hydrazinecarboxylic acid, 2-(2-methoxy-2-oxoethyl)-, 1,1-dimethylethyl ester is not fully understood, but it is believed to involve the inhibition of specific enzymes and signaling pathways in cells. This compound has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and proliferation, making it a potential anti-cancer agent.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects, including anti-cancer, anti-inflammatory, and antioxidant properties. This compound has also been shown to have neuroprotective effects, making it a potential therapeutic agent for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of Hydrazinecarboxylic acid, 2-(2-methoxy-2-oxoethyl)-, 1,1-dimethylethyl ester is its versatility as a reagent in organic synthesis. This compound is also relatively easy to synthesize and purify, making it a cost-effective option for laboratory experiments. However, one limitation of this compound is its potential toxicity, which may require special precautions when handling and using the compound in laboratory experiments.

Future Directions

There are many potential future directions for research on Hydrazinecarboxylic acid, 2-(2-methoxy-2-oxoethyl)-, 1,1-dimethylethyl ester. One area of focus could be the development of new this compound derivatives with improved properties for specific applications. Another area of focus could be the investigation of the mechanism of action of this compound and its potential interactions with other compounds and signaling pathways. Additionally, further studies could be conducted to evaluate the safety and toxicity of this compound, as well as its potential therapeutic applications in various diseases and conditions.

Synthesis Methods

The synthesis of Hydrazinecarboxylic acid, 2-(2-methoxy-2-oxoethyl)-, 1,1-dimethylethyl ester involves the reaction of hydrazinecarboxylic acid with 2-(2-methoxy-2-oxoethyl)-1,1-dimethylethyl ester in the presence of a catalyst. The reaction proceeds through a condensation mechanism, resulting in the formation of this compound.

Scientific Research Applications

Hydrazinecarboxylic acid, 2-(2-methoxy-2-oxoethyl)-, 1,1-dimethylethyl ester has been studied for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of cancer, diabetes, and other diseases. In biochemistry, this compound has been used as a reagent for the synthesis of peptides and other biomolecules. In materials science, this compound has been studied for its potential applications in the development of new materials with unique properties.